Cas no 1935334-96-5 (2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol
• CAS No: 1935334-96-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5892668
• PubChem ID: 131071557
• Update Time: 2025-06-13

2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol
• EN300-1780538
• 1935334-96-5

• Inchi： 1S/C10H21NO/c1-10(9(12)8-11-2)6-4-3-5-7-10/h9,11-12H,3-8H2,1-2H3
• InChI Key： PORPGKWBUKMYPC-UHFFFAOYSA-N
• SMILES： OC(CNC)C1(C)CCCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol

Introduction to 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol (CAS No. 1935334-96-5)

2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1935334-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a cyclohexyl group with an amino ethyl chain, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both stereocenters and functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure consists of a 1-methylcyclohexyl side chain attached to an ethanol backbone, with a methylamino substituent at the second carbon position. This configuration imparts specific physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in pharmaceutical design. The cyclohexyl ring provides steric hindrance and conformational flexibility, while the amino group offers opportunities for further derivatization via hydrogen bonding or ionic interactions.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (1-methylcyclohexyl) moiety in this compound can serve as a scaffold for creating enantiomerically pure intermediates, which are essential for producing single-enantiomer drugs with improved efficacy and reduced side effects. The methylamino group can also be modified to introduce additional functionalities, such as amides or ureas, which are common pharmacophores in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol is its potential role in the synthesis of central nervous system (CNS) therapeutics. The cyclohexyl ring's lipophilic nature enhances blood-brain barrier penetration, making it an attractive component for neuroactive compounds. Additionally, the amino group can be linked to bioactive molecules via peptidomimetics or protease inhibitors, which are crucial for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that derivatives of this compound exhibit promising pharmacological activity in preclinical models.

The compound's utility extends beyond CNS applications. Its structural features make it a valuable building block for kinase inhibitors, which are widely used in oncology and immunology research. The combination of a bulky cyclohexyl group and an electron-rich nitrogen center allows for selective binding to target proteins without significant off-target effects. Several research groups have reported novel kinase inhibitors derived from 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol, highlighting its importance as a pharmacophoric element.

From a synthetic chemistry perspective, this molecule presents an intriguing challenge due to its complex stereochemistry. Strategies such as chiral resolution or asymmetric hydrogenation have been explored to produce enantiomerically enriched forms of the compound. Advances in catalytic methods have enabled more efficient access to these intermediates, reducing the cost and environmental impact of large-scale production. These developments align with the broader trend toward greener chemistry and sustainable drug manufacturing processes.

The pharmacokinetic properties of 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol have also been thoroughly investigated. Computational modeling has been used to predict its absorption, distribution, metabolism, and excretion (ADME) profiles, providing insights into potential drug-like characteristics. Studies indicate that this compound exhibits moderate oral bioavailability and favorable metabolic stability in vitro. However, further experiments are needed to fully understand its behavior in vivo and to optimize its pharmacokinetic profile.

In conclusion, 2-(methylamino)-1-(1-methylcyclohexyl)ethan-1-ol (CAS No. 1935334-96-5) represents a promising candidate for pharmaceutical research due to its unique structural features and versatile synthetic applications. Its potential in CNS drug development, kinase inhibition, and chiral chemistry underscores its importance as a building block for next-generation therapeutics. As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.